N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)but-2-ynamide

• IUPAC Name: N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)but-2-ynamide
• InChI: InChI=1S/C16H18N2O2/c1-3-5-15(19)17-13-7-8-14-12(11-13)6-9-16(20)18(14)10-4-2/h7-8,11H,4,6,9-10H2,1-2H3,(H,17,19)
• InChI Key: VDQMHMUJEOVHMV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C#CC
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

Synthesis Analysis

The synthesis of this compound and its analogs has been a topic of interest in recent years. The chemistry of quinoline-2,4-diones, which are related to the structure of this compound, is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities. The synthetic methodology of quinolin-2,4-dione derivatives together with their utility in the synthesis of fused ring systems has been explored. The experiment was carried out at 80 °C without solvent for 2.5 h and the progress was monitored with TLC.

Molecular Structure Analysis

The molecular structure of this compound is unique and contributes to its diverse applications. Quinolin-2,4-dione, a related structure, displays different tautomeric forms between the carbonyl groups, CH 2 -3 and NH of the quinoline moiety. X-ray structure analyses